![molecular formula C11H15N3O2S2 B2420515 N-butyl-2-sulfanyl-1H-1,3-benzodiazole-6-sulfonamide CAS No. 519150-45-9](/img/structure/B2420515.png)
N-butyl-2-sulfanyl-1H-1,3-benzodiazole-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
1. Therapeutic and Antimicrobial Applications
N-butyl-2-sulfanyl-1H-1,3-benzodiazole-6-sulfonamide, as part of the sulfonamide family, has shown significant therapeutic applications. Sulfonamides are recognized for their antibacterial, antifungal, antiparasitic, antioxidant, and antitumor properties, serving as a foundation for various bioactive substances. They are integral in the development of drugs aimed at treating a wide range of diseases, including microbial infections, cancer, and glaucoma. The synthesis of sulfonamides allows a diversity of derivatives, offering a vast potential in medicinal chemistry for the planning and development of new therapeutic agents (Azevedo-Barbosa et al., 2020).
2. Diagnostic Applications
Sulfonamides, including derivatives of this compound, have been utilized in diagnostic applications. They are particularly noted for their role in targeting tumor-associated isoforms such as CA IX/XII, serving as agents for diagnosing and treating tumors. The structural diversity of sulfonamides makes them a versatile tool in medicinal chemistry, potentially leading to their inclusion in the synthesis of future drugs (Carta et al., 2012).
3. Environmental Impact and Considerations
While sulfonamides, including this compound, have significant therapeutic and diagnostic applications, their presence in the environment, mainly derived from agricultural activities, has raised concerns. They can induce changes in microbial populations, potentially impacting human health globally. This underlines the need for responsible management and regulatory measures to mitigate potential risks associated with the environmental presence of these compounds (Baran et al., 2011).
Safety and Hazards
properties
IUPAC Name |
N-butyl-2-sulfanylidene-1,3-dihydrobenzimidazole-5-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2S2/c1-2-3-6-12-18(15,16)8-4-5-9-10(7-8)14-11(17)13-9/h4-5,7,12H,2-3,6H2,1H3,(H2,13,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONPBRHPJHWMQGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNS(=O)(=O)C1=CC2=C(C=C1)NC(=S)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.